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For researchers, scientists, and drug development professionals, this guide provides a

framework for the quantitative comparison of different fucosyltransferase (FUT) activities

utilizing the stable isotope-labeled donor substrate, (-)-Fucose-13C. While direct comparative

studies across a broad range of FUTs using this specific substrate are not extensively

published, this document outlines a standardized experimental approach and collates available

kinetic data to facilitate such investigations.

The use of (-)-Fucose-13C, in conjunction with mass spectrometry, offers a powerful and

sensitive method for dissecting the activity and substrate specificity of the diverse family of

fucosyltransferases. This approach overcomes some of the limitations associated with

radiolabeled substrates, providing a safer and more versatile tool for high-throughput screening

and kinetic analysis.

Comparative Activity of Fucosyltransferases
The following table summarizes kinetic data for various human fucosyltransferases. It is

important to note that these values were determined using different assay systems and donor

substrates (predominantly GDP-Fucose), as comprehensive data using (-)-Fucose-13C is not

yet available in the public domain. This table should therefore be used as a reference for

expected relative activities, which would need to be confirmed using a standardized assay with

GDP-13C-Fucose.
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| Enzyme Family | Enzyme | Linkage Formed | Acceptor Substrate(s) | Apparent Km (GDP-Fuc)

(µM) | Apparent Vmax or kcat | Reference / Notes

To cite this document: BenchChem. [Quantitative Comparison of Fucosyltransferase
Activities Using (-)-Fucose-13C: A Guide for Researchers]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12060246#quantitative-
comparison-of-different-fucosyltransferase-activities-with-fucose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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